[(2R,3R)-3-[2-(Dimethylamino)acetyl]oxy-3-(4-nitrophenyl)-2-(tetradecanoylamino)propyl] 2-(dimethylamino)acetate

• IUPAC Name: [(2R,3R)-3-[2-(dimethylamino)acetyl]oxy-3-(4-nitrophenyl)-2-(tetradecanoylamino)propyl] 2-(dimethylamino)acetate
• InChI: InChI=1S/C31H52N4O7/c1-6-7-8-9-10-11-12-13-14-15-16-17-28(36)32-27(24-41-29(37)22-33(2)3)31(42-30(38)23-34(4)5)25-18-20-26(21-19-25)35(39)40/h18-21,27,31H,6-17,22-24H2,1-5H3,(H,32,36)/t27-,31-/m1/s1
• InChI Key: ANWWJORIPQKJFW-DLFZDVPBSA-N
• Canonical SMILES: CCCCCCCCCCCCCC(=O)NC(COC(=O)CN(C)C)C(C1=CC=C(C=C1)[N+](=O)[O-])OC(=O)CN(C)C
• Isomeric SMILES: CCCCCCCCCCCCCC(=O)N[C@H](COC(=O)CN(C)C)[C@@H](C1=CC=C(C=C1)[N+](=O)[O-])OC(=O)CN(C)C
• Molecular Formula: C31H52N4O7
• Molecular Weight: 592.8 g/mol

Description

LCL-521 is an inhibitor of acid ceramidase. It inhibits acid ceramidase activity in MCF-7 breast cancer cell lysates when used at a concentration of 1 µM. LCL-521 (1 and 10 µM) decreases sphingosine levels in MCF-7 cells. It inhibits the proliferation of MCF-7 cells (IC50 = 7.46 µM) and induces cell cycle arrest at the G1 phase when used at a concentration of 2.5 µM.

Scientific Research Applications

Enhancing Radiosensitivity in Cancer Treatment

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Mechanism of Action

Target of Action

The primary target of [(2R,3R)-3-[2-(Dimethylamino)acetyl]oxy-3-(4-nitrophenyl)-2-(tetradecanoylamino)propyl] 2-(dimethylamino)acetate, also known as LCL521, is the enzyme acid ceramidase (ACDase) . ACDase is a lysosomal enzyme that catalyzes the hydrolysis of ceramide to sphingosine and free fatty acid . This enzyme is recognized as a potential therapeutic target for cancer .

Mode of Action

LCL521 inhibits ACDase by targeting it to the lysosome . This is achieved through the design of a lysosomotropic N, N-dimethyl glycine (DMG)-conjugated B13 prodrug, LCL521 . The efficient delivery of B13 to the lysosome results in augmented effects of LCL521 on cellular ACDase . This translates functionally into enhanced inhibition of cell proliferation .

Biochemical Pathways

LCL521 affects the sphingolipid metabolism pathway . By inhibiting ACDase, LCL521 prevents the hydrolysis of ceramide to sphingosine and free fatty acid . This leads to an increase in the levels of pro-apoptotic sphingolipid ceramide, which is more critical in promoting the death of cells than the reduction in the availability of pro-survival acting sphingosine-1 phosphate .

Pharmacokinetics

It is known that lcl521 is a prodrug form of b13, designed for efficient and targeted delivery to the lysosome . This suggests that the compound has been designed to optimize its bioavailability and effectiveness.

Action Environment

It is known that lcl521 is designed for lysosomal targeting , suggesting that the lysosomal environment within cells is crucial for its action